Cas no 7437-55-0 (8-Geranyloxypsoralen)
8-Geranyloxypsoralen Chemical and Physical Properties
Names and Identifiers
-
- 9-((3,7-Dimethylocta-2,6-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- 8-Geranyloxypsoralen
- 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-
- 8-Geranopsoralen
- 9-((3,7-Dimethylocta-2,6-dien-1-yl)-oxy)-7H-furo[3,2-g]chromen-7-one
- GERANYLOXYPSORALEN, 8- (P)
- 9-[[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- [ "" ]
- Xanthotoxol geranyl ether
- 8-Geranyloxy psoralen
- 9-((2E)-3,7-dimethylocta-2,6-dienyloxy)furano[3,2-g]chromen-2-one
- 9-[(3,7-Dimethyl-2,6-octadienyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one
- 8-Geranoxypsoralen
- 8-geranoxy-psoralen
- 9-Geranyloxypsoralen
- MLS002472920
- 9-[(2E)-3,7-dimethylocta-2,6-dienoxy]fur
- Xanthotoxol geranyl ether;8-geranyloxypsoralen
- CS-0019591
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((3,7-dimethyl-2,6-octadienyl)oxy)-
- 7437-55-0
- CHEMBL1412710
- SMR001397031
- 8-Geranyloxypsoralen, analytical standard
- NCGC00142593-01
- CHEBI:174547
- Q3599893
- 9-{[(2E)-3,7-dimethylocta-2,6-dien-1-yl]oxy}-2H-furo[3,2-g]chromen-2-one
- 71612-25-4
- 7H-Furo[3,2-g][1]benzopyran-7-one, 9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-
- DTXSID001315117
- 9-[(2E)-3,7-dimethylocta-2,6-dienoxy]uro[3,2-g]chromen-7-one
- MS-25150
- MFCD03412052
- HMS2268O12
- HY-N2262
- 8-geranyloxypsoralen, AldrichCPR
- BDBM50361381
- NCGC00142593-02
- 9-[(2E)-3,7-dimethylocta-2,6-dienoxy]furo[3,2-g]chromen-7-one
- 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-((3,7-dimethyl-2,6-octadienyl)oxy)-, (E)-
- (E)-9-((3,7-Dimethylocta-2,6-dien-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
- PD125655
- (E)-9-((3,7-Dimethyl-2,6-octadienyl)oxy)-7H-furo(3,2-g)(1)benzopyran-7-one
- SOVNCTNQAWWYAQ-OQLLNIDSSA-N
- AKOS016009380
- SCHEMBL4538668
- DA-60606
-
- MDL: MFCD03412052
- Inchi: 1S/C21H22O4/c1-14(2)5-4-6-15(3)9-11-24-21-19-17(10-12-23-19)13-16-7-8-18(22)25-20(16)21/h5,7-10,12-13H,4,6,11H2,1-3H3/b15-9+
- InChI Key: SOVNCTNQAWWYAQ-OQLLNIDSSA-N
- SMILES: O(C/C=C(\C)/CC/C=C(\C)/C)C1C2=C(C=CC(=O)O2)C=C2C=COC=12
Computed Properties
- Exact Mass: 338.15200
- Monoisotopic Mass: 338.15180918 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 570
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 338.4
- XLogP3: 5.3
- Topological Polar Surface Area: 48.7
Experimental Properties
- Color/Form: Cryst.
- Density: 1.2±0.1 g/cm3
- Melting Point: 53-54°C
- Boiling Point: 503.70°C.@760.00mmHg(est)
- Flash Point: 258.4±30.1 °C
- Solubility: 0.034 mg/L @ 25 °C (est)
- PSA: 52.58000
- LogP: 5.61070
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
8-Geranyloxypsoralen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCZ-286-20 mg |
8-GERANOPSORALEN |
7437-55-0 | >98% | 20mg |
$380.0 | 2022-03-01 | |
| TRC | G367565-1mg |
8-Geranyloxypsoralen |
7437-55-0 | 1mg |
$64.00 | 2023-05-18 | ||
| TRC | G367565-2.5mg |
8-Geranyloxypsoralen |
7437-55-0 | 2.5mg |
$75.00 | 2023-05-18 | ||
| TRC | G367565-5mg |
8-Geranyloxypsoralen |
7437-55-0 | 5mg |
$92.00 | 2023-05-18 | ||
| MedChemExpress | HY-N2262-5mg |
8-Geranyloxypsoralen |
7437-55-0 | 99.93% | 5mg |
¥3300 | 2025-04-16 | |
| MedChemExpress | HY-N2262-10mg |
8-Geranyloxypsoralen |
7437-55-0 | 99.93% | 10mg |
¥4800 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0107-10mg |
8-Geranopsoralen |
7437-55-0 | 98% | 10mg |
$136 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0107-20mg |
8-Geranopsoralen |
7437-55-0 | 98% | 20mg |
$220 | 2023-09-20 | |
| ChemScence | CS-0019591-5mg |
8-Geranyloxypsoralen |
7437-55-0 | 99.93% | 5mg |
$403.0 | 2022-04-26 | |
| ChemScence | CS-0019591-10mg |
8-Geranyloxypsoralen |
7437-55-0 | 99.93% | 10mg |
$686.0 | 2022-04-26 |
8-Geranyloxypsoralen Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 8-Geranyloxypsoralen
8-Geranyloxypsoralen: A Comprehensive Overview
8-Geranyloxypsoralen, also known by its CAS number CAS No. 7437-55-0, is a naturally occurring compound belonging to the class of psoralen derivatives. It is a furanocoumarin, a type of phytochemical found in various plants, particularly in the Apiaceae family. This compound has garnered significant attention in recent years due to its diverse biological activities and potential applications in fields such as medicine, cosmetics, and food additives.
The molecular structure of 8-Geranyloxypsoralen consists of a coumarin backbone with a geranyl group attached at the 8th position. This substitution imparts unique photoreactivity and bioavailability properties to the molecule. Recent studies have highlighted its ability to undergo photochemical reactions upon exposure to ultraviolet (UV) light, making it a valuable compound in photodynamic therapy (PDT) applications.
One of the most notable advancements in the study of 8-Geranyloxypsoralen is its role in combating multidrug-resistant (MDR) cancer cells. Researchers have demonstrated that this compound can sensitize cancer cells to chemotherapy drugs, thereby enhancing their efficacy. This breakthrough has opened new avenues for developing combination therapies that could potentially overcome the limitations of conventional cancer treatments.
In addition to its therapeutic applications, 8-Geranyloxypsoralen has shown promise in the field of dermatology. It has been investigated for its potential to treat skin conditions such as psoriasis and vitiligo. The compound's ability to modulate skin pigmentation and reduce inflammation makes it a compelling candidate for topical formulations.
The synthesis of 8-Geranyloxypsoralen has also been a focal point of recent research. Traditional extraction methods from plant sources have been complemented by innovative synthetic approaches, including enzymatic catalysis and microwave-assisted synthesis. These advancements have not only improved the yield but also reduced the environmental impact of production processes.
8-Geranyloxypsoralen's antioxidant properties have further expanded its utility into the cosmetic industry. It has been incorporated into skincare products designed to protect against UV-induced oxidative stress and premature aging. Its ability to scavenge free radicals and enhance skin barrier function has made it a sought-after ingredient in anti-aging formulations.
The global market for psoralen derivatives, including 8-Geranyloxypsoralen, is experiencing steady growth due to increasing demand from pharmaceutical and cosmetic sectors. According to recent market analyses, this growth is expected to continue as more applications are discovered and commercialized.
In conclusion, 8-Geranyloxypsoralen, with its CAS number CAS No. 7437-55-0, represents a versatile compound with immense potential across multiple industries. Its photoreactivity, biological activity, and adaptability make it a subject of ongoing research and development. As science continues to unravel its full spectrum of applications, this natural compound is poised to play an increasingly significant role in advancing human health and well-being.
7437-55-0 (8-Geranyloxypsoralen) Related Products
- 10386-19-3(7H-Furo[3,2-g][1]benzopyran-7-one,9-(acetyloxy)-)
- 14348-22-2(Cnidilin)
- 14348-21-1(Cnidicin)
- 482-44-0(Imperatorin)
- 62188-89-0(7H-Furo[3,2-g][1]benzopyran-7-one, 9-(2-propenyloxy)-)
- 298-81-7(Methoxsalen)
- 2543-94-4(Phellopterin)
- 24099-29-4(5-Methoxy-6-(3-methyl-2-buten-1-yl)oxy-2H-furo2,3-h-1-benzopyran-2-one)
- 17182-52-4(7H-Furo[3,2-g][1]benzopyran-7-one,9-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-4-methoxy-)
- 205115-73-7(Lansiumarin A)